![molecular formula C18H25ClN4O B2673570 N-[(1-Aminocycloheptyl)methyl]-1-phenylpyrazole-3-carboxamide;hydrochloride CAS No. 1591604-81-7](/img/structure/B2673570.png)
N-[(1-Aminocycloheptyl)methyl]-1-phenylpyrazole-3-carboxamide;hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure analysis of this compound is not available in the sources I found.Physical And Chemical Properties Analysis
The physical and chemical properties of “N-[(1-Aminocycloheptyl)methyl]-1-phenylpyrazole-3-carboxamide;hydrochloride” are not detailed in the sources I found .Scientific Research Applications
Synthesis and Derivatives
- Novel N-arylpyrazole-containing enaminones were synthesized as intermediates, leading to the creation of substituted pyridine derivatives and other complex structures. These derivatives exhibited cytotoxic effects against human breast and liver carcinoma cell lines, showcasing potential as antitumor agents (Riyadh, 2011).
- The synthesis of 4-Amino-1-methyl-3-n-propylpyrazole-5-carboxamide from 2-pentanone was achieved, illustrating the diverse chemical pathways possible with pyrazole derivatives (Shen Zhi-qin, Sinopec Shanghai, 2002).
Antimicrobial and Antitumor Activities
- The synthesis of various heterocyclic substances using 2-arylhydrazononitriles, including compounds related to pyrazole derivatives, demonstrated promising antimicrobial activities against a range of bacteria and yeast (Behbehani, Ibrahim, Makhseed, Mahmoud, 2011).
Heterocyclic Synthons
- Heterospirocyclic N-methyl-N-phenyl-2H-azirin-3-amines, related to pyrazole compounds, were synthesized and used as synthons for heterocyclic 1-amino acids. These compounds were crucial in the preparation of tripeptides and demonstrated the potential for creating complex molecular structures (Strässler, Linden, Heimgartner, 1997).
Anticancer Agents
- Synthesis of novel pyrazolopyrimidines derivatives showcased their potential as anticancer and anti-5-lipoxygenase agents. This indicates the versatility of pyrazole derivatives in the development of therapeutic agents (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, Ben Jannet, 2016).
Anti-Influenza Activity
- A study on the synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles revealed significant antiavian influenza virus activity. This highlights the potential use of pyrazole derivatives in antiviral therapies (Hebishy, Salama, Elgemeie, 2020).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-[(1-aminocycloheptyl)methyl]-1-phenylpyrazole-3-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N4O.ClH/c19-18(11-6-1-2-7-12-18)14-20-17(23)16-10-13-22(21-16)15-8-4-3-5-9-15;/h3-5,8-10,13H,1-2,6-7,11-12,14,19H2,(H,20,23);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWZXBYLNNKOAOV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)(CNC(=O)C2=NN(C=C2)C3=CC=CC=C3)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25ClN4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[1-(2-Methoxyphenoxy)ethyl]-3H-[1,2,4]triazolo[1,5-c]quinazoline-5-thione](/img/structure/B2673488.png)
![3-(2,4-dichlorobenzyl)-8-(3-ethoxypropyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2673489.png)
![2-(2-Chloro-6-fluorophenyl)-1-{3-[(pyridazin-3-yl)amino]azetidin-1-yl}ethan-1-one](/img/structure/B2673495.png)
![3-((4-chlorobenzyl)thio)-7-fluoro-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide](/img/structure/B2673500.png)
![N-[[5-(3-Chlorophenyl)-1,2-oxazol-3-yl]methyl]oxirane-2-carboxamide](/img/structure/B2673501.png)
![N-[3-(2,6-dimethylpiperidin-1-yl)-2-hydroxypropyl]-N-(2-methoxyphenyl)benzenesulfonamide](/img/structure/B2673507.png)
![2-[(4E)-4-(1,3-benzodioxol-5-ylmethylidene)-5-oxo-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]imidazol-1-yl]acetonitrile](/img/structure/B2673509.png)